5-chloro-1,3-dimethyl-N-{2-[(4-methylbenzyl)amino]-2-oxoethyl}-1H-pyrazole-4-carboxamide

• IUPAC Name: 5-chloro-1,3-dimethyl-N-[2-[(4-methylphenyl)methylamino]-2-oxoethyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C16H19ClN4O2/c1-10-4-6-12(7-5-10)8-18-13(22)9-19-16(23)14-11(2)20-21(3)15(14)17/h4-7H,8-9H2,1-3H3,(H,18,22)(H,19,23)
• InChI Key: BRMCRQZODCKXKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CNC(=O)C2=C(N(N=C2C)C)Cl
• Molecular Formula: C16H19ClN4O2
• Molecular Weight: 334.80 g/mol
• Solubility: >50.2 [ug/mL] (The mean of the results at pH 7.4)

Description

5-chloro-1,3-dimethyl-N-{2-[(4-methylbenzyl)amino]-2-oxoethyl}-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C16H19ClN4O2 and its molecular weight is 334.8. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Cytotoxicity

Research has focused on the synthesis and characterization of new pyrazole derivatives, exploring their potential as cytotoxic agents against various cancer cell lines. For instance, Hassan et al. (2014) synthesized 5-amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, which were tested for in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, highlighting the potential of pyrazole derivatives in cancer research Hassan et al., 2014.

Antimycobacterial and Antitumor Activities

Further studies have explored the antimycobacterial and antitumor activities of pyrazole carboxamides. Zítko et al. (2013) investigated a series of 5-chloro-N-phenylpyrazine-2-carboxamides for their activity against Mycobacterium tuberculosis, demonstrating significant in vitro efficacy. This work suggests the versatility of pyrazole derivatives in addressing infectious diseases as well as cancer Zítko et al., 2013.

Utility in Heterocyclic Synthesis

Pyrazole derivatives also serve as intermediates in the synthesis of complex heterocyclic compounds. Fadda et al. (2012) utilized enaminonitriles for the synthesis of various pyrazole, pyridine, and pyrimidine derivatives, illustrating the chemical utility of pyrazole-based compounds in the construction of pharmacologically relevant heterocycles Fadda et al., 2012.

Structural Elucidation and Antitumor Activities

The structural elucidation and evaluation of antitumor activities of novel pyrazolopyrimidines and Schiff bases derived from 5-amino-3-(arylamino)-1H-pyrazole-4-carboxamides have been subjects of research, as presented by Hafez et al. (2013). This study showcases the potential of pyrazole derivatives in developing new anticancer agents Hafez et al., 2013.